Cas no 89630-50-2 (Acetonitrile, (dimethylphosphinyl)-)

• Product Name: Acetonitrile, (dimethylphosphinyl)-
• CAS No: 89630-50-2
• MF: C₄H₈NOP
• MW: 117.086181640625
• CID: 594120
• PubChem ID: 13183498
• Update Time: 2025-04-23

Acetonitrile, (dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (dimethylphosphinyl)-
• 2-dimethylphosphorylacetonitrile
• (Dimethylphosphoryl)acetonitrile
• SCHEMBL804499
• 89630-50-2
• DTXSID50525490
• 2-(DIMETHYLPHOSPHORYL)ACETONITRILE
• EN300-7493438

• Inchi： 1S/C4H8NOP/c1-7(2,6)4-3-5/h4H2,1-2H3
• InChI Key： KYKNMVJWVRZODV-UHFFFAOYSA-N
• SMILES： P(C)(C)(CC#N)=O

Computed Properties

• Exact Mass: 117.034350876g/mol
• Monoisotopic Mass: 117.034350876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 50.67000
• LogP: 1.13268

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides

Additional information on Acetonitrile, (dimethylphosphinyl)-

Acetonitrile, (dimethylphosphinyl)- (CAS No. 89630-50-2): A Comprehensive Overview in Modern Chemical Research

Acetonitrile, (dimethylphosphinyl)-, identified by its Chemical Abstracts Service Number (CAS No.) 89630-50-2, is a significant compound in the realm of organic and inorganic chemistry. This organophosphorus derivative has garnered considerable attention due to its versatile applications in synthetic chemistry, catalysis, and material science. The compound's unique structure, featuring a dimethylphosphinyl group attached to an acetonitrile backbone, imparts distinct reactivity and functionality that make it invaluable in various research and industrial processes.

The dimethylphosphinyl moiety in Acetonitrile, (dimethylphosphinyl)- plays a crucial role in its chemical behavior. This group is known for its ability to participate in coordination chemistry, serving as a ligand in transition metal complexes. Such complexes are widely employed in catalytic systems, where they facilitate reactions such as cross-coupling, hydrogenation, and oxidation. The acetonitrile part of the molecule contributes to the compound's solvency properties, making it an excellent solvent for many organic reactions. This dual functionality makes Acetonitrile, (dimethylphosphinyl)- a powerful tool in the chemist's arsenal.

In recent years, there has been a surge in research focusing on the applications of organophosphorus compounds like Acetonitrile, (dimethylphosphinyl)- in pharmaceutical synthesis. The dimethylphosphinyl group has been shown to enhance the bioavailability and metabolic stability of drug candidates. For instance, studies have demonstrated its utility in the development of protease inhibitors and kinase inhibitors, which are critical in treating diseases such as cancer and infectious disorders. The ability of this compound to act as a pharmacophore has opened new avenues for drug discovery and development.

Moreover, Acetonitrile, (dimethylphosphinyl)- has found applications in the field of materials science. Its incorporation into polymers and coatings enhances their thermal stability and mechanical strength. Researchers have explored its use in creating advanced materials for electronics and aerospace industries. The compound's compatibility with various polymer matrices allows for the development of novel composite materials with tailored properties. These advancements underscore the importance of Acetonitrile, (dimethylphosphinyl)- as a building block for high-performance materials.

The synthesis of Acetonitrile, (dimethylphosphinyl)- involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach involves the reaction of dimethylphosphine with acetonitrile under controlled conditions. This reaction requires precise control over temperature and stoichiometry to ensure high yields and purity. Recent innovations in catalytic systems have further refined this process, making it more efficient and environmentally friendly. Such advancements are crucial for sustainable chemical manufacturing.

Another area where Acetonitrile, (dimethylphosphinyl)- has made significant contributions is in analytical chemistry. Its use as a solvent and derivatization agent in techniques like gas chromatography-mass spectrometry (GC-MS) has improved the sensitivity and selectivity of these methods. The compound's ability to stabilize reactive intermediates during analysis enhances the accuracy of results. This application is particularly valuable in environmental monitoring and forensic analysis.

The pharmaceutical industry has also leveraged Acetonitrile, (dimethylphosphinyl)- for drug formulation and delivery systems. The dimethylphosphinyl group can be incorporated into prodrugs or drug carriers to improve their pharmacokinetic profiles. For example, studies have shown that this compound can enhance the solubility and bioavailability of poorly water-soluble drugs. Such developments are pivotal in addressing challenges associated with oral drug delivery.

In conclusion, Acetonitrile, (dimethylphosphinyl)- (CAS No. 89630-50-2) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it indispensable in synthetic chemistry, catalysis, pharmaceuticals, materials science, and analytical techniques. The ongoing research into this compound continues to uncover new possibilities for its use in addressing complex scientific and industrial challenges. As our understanding of its properties deepens, so too will its impact on modern chemical research.